Risedronic Acid
Risedronic Acid
Risedronic acid is a member of pyridines.
Risedronic acid is a third generation bisphosphonate that is used for the treatment of some forms of osteoperosis and Paget's disease. It functions by preventing resorption of bone.
Risedronic acid is a Bisphosphonate.
Risedronic Acid is a synthetic pyridinyl bisphosphonate, with antiresorptive activity. Upon administration, risedronic acid binds to hydroxyapatite crystals in bone and inhibits osteoclast-dependent bone resorption.
Risedronate is only found in individuals that have used or taken this drug. It is a bisphosphonate used to strengthen bone, treat or prevent osteoporosis, and treat Paget's disease of bone.The action of risedronate on bone tissue is based partly on its affinity for hydroxyapatite, which is part of the mineral matrix of bone. Risedronate also targets farnesyl pyrophosphate (FPP) synthase. Nitrogen-containing bisphosphonates (such as pamidronate, alendronate, risedronate, ibandronate and zoledronate) appear to act as analogues of isoprenoid diphosphate lipids, thereby inhibiting FPP synthase, an enzyme in the mevalonate pathway. Inhibition of this enzyme in osteoclasts prevents the biosynthesis of isoprenoid lipids (FPP and GGPP) that are essential for the post-translational farnesylation and geranylgeranylation of small GTPase signalling proteins. This activity inhibits osteoclast activity and reduces bone resorption and turnover. In postmenopausal women, it reduces the elevated rate of bone turnover, leading to, on average, a net gain in bone mass.
A pyridine and diphosphonic acid derivative that acts as a CALCIUM CHANNEL BLOCKER and inhibits BONE RESORPTION.
See also: Risedronate sodium monohydrate (active moiety of); Risedronate sodium hemi-pentahydrate (active moiety of).
Risedronic acid is a third generation bisphosphonate that is used for the treatment of some forms of osteoperosis and Paget's disease. It functions by preventing resorption of bone.
Risedronic acid is a Bisphosphonate.
Risedronic Acid is a synthetic pyridinyl bisphosphonate, with antiresorptive activity. Upon administration, risedronic acid binds to hydroxyapatite crystals in bone and inhibits osteoclast-dependent bone resorption.
Risedronate is only found in individuals that have used or taken this drug. It is a bisphosphonate used to strengthen bone, treat or prevent osteoporosis, and treat Paget's disease of bone.The action of risedronate on bone tissue is based partly on its affinity for hydroxyapatite, which is part of the mineral matrix of bone. Risedronate also targets farnesyl pyrophosphate (FPP) synthase. Nitrogen-containing bisphosphonates (such as pamidronate, alendronate, risedronate, ibandronate and zoledronate) appear to act as analogues of isoprenoid diphosphate lipids, thereby inhibiting FPP synthase, an enzyme in the mevalonate pathway. Inhibition of this enzyme in osteoclasts prevents the biosynthesis of isoprenoid lipids (FPP and GGPP) that are essential for the post-translational farnesylation and geranylgeranylation of small GTPase signalling proteins. This activity inhibits osteoclast activity and reduces bone resorption and turnover. In postmenopausal women, it reduces the elevated rate of bone turnover, leading to, on average, a net gain in bone mass.
A pyridine and diphosphonic acid derivative that acts as a CALCIUM CHANNEL BLOCKER and inhibits BONE RESORPTION.
See also: Risedronate sodium monohydrate (active moiety of); Risedronate sodium hemi-pentahydrate (active moiety of).
Brand Name:
Vulcanchem
CAS No.:
105462-24-6
VCID:
VC20743427
InChI:
InChI=1S/C7H11NO7P2/c9-7(16(10,11)12,17(13,14)15)4-6-2-1-3-8-5-6/h1-3,5,9H,4H2,(H2,10,11,12)(H2,13,14,15)
SMILES:
C1=CC(=CN=C1)CC(O)(P(=O)(O)O)P(=O)(O)O
Molecular Formula:
C7H11NO7P2
Molecular Weight:
283.11 g/mol
Risedronic Acid
CAS No.: 105462-24-6
Cat. No.: VC20743427
Molecular Formula: C7H11NO7P2
Molecular Weight: 283.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Risedronic acid is a member of pyridines. Risedronic acid is a third generation bisphosphonate that is used for the treatment of some forms of osteoperosis and Paget's disease. It functions by preventing resorption of bone. Risedronic acid is a Bisphosphonate. Risedronic Acid is a synthetic pyridinyl bisphosphonate, with antiresorptive activity. Upon administration, risedronic acid binds to hydroxyapatite crystals in bone and inhibits osteoclast-dependent bone resorption. Risedronate is only found in individuals that have used or taken this drug. It is a bisphosphonate used to strengthen bone, treat or prevent osteoporosis, and treat Paget's disease of bone.The action of risedronate on bone tissue is based partly on its affinity for hydroxyapatite, which is part of the mineral matrix of bone. Risedronate also targets farnesyl pyrophosphate (FPP) synthase. Nitrogen-containing bisphosphonates (such as pamidronate, alendronate, risedronate, ibandronate and zoledronate) appear to act as analogues of isoprenoid diphosphate lipids, thereby inhibiting FPP synthase, an enzyme in the mevalonate pathway. Inhibition of this enzyme in osteoclasts prevents the biosynthesis of isoprenoid lipids (FPP and GGPP) that are essential for the post-translational farnesylation and geranylgeranylation of small GTPase signalling proteins. This activity inhibits osteoclast activity and reduces bone resorption and turnover. In postmenopausal women, it reduces the elevated rate of bone turnover, leading to, on average, a net gain in bone mass. A pyridine and diphosphonic acid derivative that acts as a CALCIUM CHANNEL BLOCKER and inhibits BONE RESORPTION. See also: Risedronate sodium monohydrate (active moiety of); Risedronate sodium hemi-pentahydrate (active moiety of). |
|---|---|
| CAS No. | 105462-24-6 |
| Molecular Formula | C7H11NO7P2 |
| Molecular Weight | 283.11 g/mol |
| IUPAC Name | (1-hydroxy-1-phosphono-2-pyridin-3-ylethyl)phosphonic acid |
| Standard InChI | InChI=1S/C7H11NO7P2/c9-7(16(10,11)12,17(13,14)15)4-6-2-1-3-8-5-6/h1-3,5,9H,4H2,(H2,10,11,12)(H2,13,14,15) |
| Standard InChI Key | IIDJRNMFWXDHID-UHFFFAOYSA-N |
| SMILES | C1=CC(=CN=C1)CC(O)(P(=O)(O)O)P(=O)(O)O |
| Canonical SMILES | C1=CC(=CN=C1)CC(O)(P(=O)(O)O)P(=O)(O)O |
| Boiling Point | 692.3 |
| Melting Point | 252-262 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator